Cas no 66449-57-8 (Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-2-methyl-)
66449-57-8 structure
Product Name:Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-2-methyl-
CAS No:66449-57-8
MF:C14H26N2O5
MW:302.366644382477
CID:1718187
PubChem ID:71375060
Update Time:2025-04-21
Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-2-methyl-
- 2-methyl-2-[[(2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]propanoic acid
- 66449-57-8
- N-(tert-Butoxycarbonyl)-L-valyl-2-methylalanine
- SCHEMBL22233529
- DTXSID10797813
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- Inchi: 1S/C14H26N2O5/c1-8(2)9(15-12(20)21-13(3,4)5)10(17)16-14(6,7)11(18)19/h8-9H,1-7H3,(H,15,20)(H,16,17)(H,18,19)/t9-/m0/s1
- InChI Key: FKTNYLPNEDBSBY-VIFPVBQESA-N
- SMILES: O(C(N[C@H](C(NC(C(=O)O)(C)C)=O)C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 302.18428
- Monoisotopic Mass: 302.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 104.73
Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-2-methyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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